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Compound of Interest

Compound Name: PU139

Cat. No.: B1678330

For researchers and drug development professionals, the proper handling and disposal of
chemical compounds are paramount to ensuring laboratory safety and environmental
protection. This guide provides a comprehensive overview of the recommended procedures for
the disposal of PU139, a potent pan-histone acetyltransferase (HAT) inhibitor used in cancer
research. Adherence to these guidelines is crucial for minimizing risks associated with this
bioactive compound.

Key Chemical and Safety Data

While a specific Safety Data Sheet (SDS) for PU139 is not readily available in the public
domain, information from chemical suppliers provides key data for assessing its handling and

disposal requirements.
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Property Value Source
CAS Number 158093-65-3 [1][2]
Molecular Formula C12H7FN20S [1][2]
Molecular Weight 246.26 g/mol [1]
B Soluble in DMSO (12.5
Solubility [1]
mg/mL)

4°C (short term), -20°C (up to
Storage 1 month), -80°C (up to 6 [1][3]

months), away from moisture

Potent pan-histone
acetyltransferase (HAT)

Biological Activity inhibitor; inhibits cell growth [1112113114]
and triggers caspase-

independent cell death.

Given its potent biological activity as a HAT inhibitor and its use in cancer studies, PU139
should be treated as a hazardous chemical waste.[4] All disposal procedures must comply with
local, state, and federal regulations.

Step-by-Step Disposal Protocol

The following procedures are based on general best practices for the disposal of hazardous
laboratory chemicals.

Liquid Waste Containing PU139

This category includes solutions of PU139 in solvents such as DMSO.
e Collection:

o Collect all liquid waste containing PU139 in a dedicated, leak-proof, and clearly labeled
hazardous waste container.
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o The container should be made of a material compatible with the solvent used (e.g., a
polyethylene carboy for DMSO solutions).

o Never mix PU139 waste with other incompatible waste streams.
e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name
"PU139," the solvent used (e.g., "in DMSQ"), and the approximate concentration.

o Indicate the date of waste accumulation.
e Storage:
o Store the waste container in a designated satellite accumulation area within the laboratory.
o The storage area should be a secondary containment bin to prevent spills.
o Keep the container securely closed except when adding waste.
e Disposal:

o Arrange for pickup and disposal by your institution's Environmental Health and Safety
(EHS) department or a licensed hazardous waste disposal company.

Solid Waste Contaminated with PU139

This includes items such as pipette tips, gloves, and other disposable labware that have come
into contact with PU139.

e Collection:

o Place all solid waste contaminated with PU139 in a designated, leak-proof container lined
with a clear plastic bag.[5]

o Do not use biohazard bags for chemical waste.[5]

e Labeling:
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o Label the container with "Hazardous Waste," "PU139 Contaminated Solid Waste," and the
date.

o Storage:

o Keep the container sealed when not in use and store it in the designated satellite
accumulation area.

e Disposal:

o Once the container is full, arrange for disposal through your institution's EHS department.

Empty PU139 Containers

Properly emptied containers that held PU139 must also be disposed of as hazardous waste
unless thoroughly decontaminated.

e Decontamination:

o If institutional policy allows, triple-rinse the empty container with a suitable solvent (e.qg.,
the solvent used to dissolve the PU139).

o Collect the rinsate as hazardous liquid waste.
» Disposal of Rinsed Containers:
o After triple-rinsing, deface or remove the original label.

o The rinsed container can then typically be disposed of as non-hazardous waste (e.g., in a
designated glass disposal box).

e Disposal of Unrinsed Containers:
o If the container is not triple-rinsed, it must be disposed of as hazardous solid waste.

o Place the empty, unrinsed container in the designated solid hazardous waste stream.

PU139 Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of PU139
waste.

Disposal Pathways
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Caption: Logical workflow for the safe disposal of different forms of PU139 waste.

Disclaimer: This document provides general guidance. Researchers must consult their
institution's specific safety protocols and the relevant local, state, and federal regulations for
hazardous waste disposal. If a Safety Data Sheet (SDS) for PU139 becomes available, its
recommendations should be followed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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